4-(Phosphonooxy)butyl 2-methylprop-2-enoate

• CAS RN: 40074-59-7
• Molecular Formula: C8H15O6P
• Molecular Weight: 238.17 g/mol
• IUPAC Name: 4-phosphonooxybutyl 2-methylprop-2-enoate
• InChI: InChI=1S/C8H15O6P/c1-7(2)8(9)13-5-3-4-6-14-15(10,11)12/h1,3-6H2,2H3,(H2,10,11,12)
• InChI Key: GMCNAQYARMUGJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCCCOP(=O)(O)O

Description

4-(Phosphonooxy)butyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C8H15O6P and its molecular weight is 238.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Phosphonooxy)butyl 2-methylprop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Phosphonooxy)butyl 2-methylprop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The same procedures as in Example 4-1 were carried out except for using 4-methacryloyloxybutan-1-ol (47.4 g, 0.30 mole) as a starting material (ester compound) for First Dropping Step of Amine of item (2) of Example 4-1, and the reactions were carried out with the same molar ratios and procedures on and after item (2) of Example 4-1, to give 4-methacryloyloxybutyl dihydrogenphosphate (Compound 1e). The light transmittance and the electric conductivity of the resulting phosphate monomer, and the number of days for gelation of the dental adhesive were evaluated in the same manner as in Example 4-1. The results are summarized in Table 11.